2-chloro-N-[1,2,4]triazolo[1,5-a]pyridin-8-ylbenzenecarboxamide

• IUPAC Name: 2-chloro-N-([1,2,4]triazolo[1,5-a]pyridin-8-yl)benzamide
• InChI: InChI=1S/C13H9ClN4O/c14-10-5-2-1-4-9(10)13(19)17-11-6-3-7-18-12(11)15-8-16-18/h1-8H,(H,17,19)
• InChI Key: MHCZZROWQOTLRD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=CN3C2=NC=N3)Cl
• Molecular Formula: C13H9ClN4O
• Molecular Weight: 272.69 g/mol

Description

Triazoles are a class of heterocyclic compounds that contain a five-membered aromatic azole chain with two carbon and three nitrogen atoms. They are readily capable of binding in the biological system with a variety of enzymes and receptors and thus show versatile biological activities. Triazole nucleus is present as a central structural component in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety and antitubercular.

Synthesis Analysis

A common approach to constructing the [1,2,4]triazolo [1,5- a ]pyridine skeleton is the oxidative cyclization of N - (2-pyridyl)amidines. For this purpose, oxidizers such as NaOCl, Pb (OAc) 4, or MnO 2, as well as more environmentally friendly PIFA (PhI (OCOCF 3) 2) and I 2 /KI were used.

Molecular Structure Analysis

The molecular structure of triazoles is characterized by a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. The geometry optimization of the molecular structure of the studied compound was carried out for the monomer and dimer with the use of the GAUSSIAN 16W program package.

Chemical Reactions Analysis

Triazoles can undergo a variety of chemical reactions due to their versatile structure. A common approach to constructing the [1,2,4]triazolo [1,5- a ]pyridine skeleton is the oxidative cyclization of N - (2-pyridyl)amidines.

Scientific Research Applications

Antiviral Research

1,2,4-triazolo[1,5-a]pyridines have been evaluated for antiviral properties:

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Type 2 Diabetes

1,2,4-triazolo[1,5-a]pyridines have implications in diabetes research:

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Material Sciences

Beyond medicine, these compounds have applications in material sciences:

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Mechanism of Action

Target of Action

Compounds with the [1,2,4]triazolo[1,5-a]pyridine scaffold are known to interact with a variety of targets, including rorγt, phd-1, jak1, and jak2 . These targets play crucial roles in various biological processes, including immune response, oxygen sensing, and signal transduction .

Mode of Action

Compounds with similar structures have been reported to inhibit their targets, leading to changes in cellular processes . For instance, JAK inhibitors block the action of JAK enzymes, disrupting the JAK-STAT signaling pathway and affecting cell growth and immune responses .

Biochemical Pathways

The affected biochemical pathways depend on the specific targets of the compound. For example, if the compound acts as a JAK inhibitor, it would affect the JAK-STAT signaling pathway, which plays a key role in cell growth, differentiation, and immune responses .

Result of Action

The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. For instance, if the compound acts as a JAK inhibitor, it could lead to reduced inflammation and immune responses by blocking the JAK-STAT signaling pathway .

Action Environment

Environmental factors can influence the action, efficacy, and stability of the compound. Factors such as temperature, pH, and the presence of other compounds can affect the compound’s stability and its interaction with its targets. The synthesis of [1,2,4]triazolo[1,5-a]pyridines, for instance, has been reported to be performed under microwave conditions , suggesting that heat may play a role in the compound’s stability or reactivity.